Cas no 51877-58-8 (3-Chloronaphthalen-1-ol)

• Product Name: 3-Chloronaphthalen-1-ol
• CAS No: 51877-58-8
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• CID: 4714917
• Update Time: 2025-04-23

3-Chloronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-chloronaphthalen-1-ol
• 2-chloro-4-naphthol
• 1-naphthalenol, 3-chloro-
• QIYQXBXAXLIEQQ-UHFFFAOYSA-N
• 3-Chloronaphthalen-1-ol

• Inchi： 1S/C10H7ClO/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6,12H
• InChI Key： QIYQXBXAXLIEQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 3-Chloronaphthalen-1-ol

3-Chloronaphthalen-1-ol: A Comprehensive Overview

3-Chloronaphthalen-1-ol, also known as 3-chloro-1-naphthol, is a chemical compound with the CAS number 51877-58-8. This compound belongs to the class of naphthols, which are derivatives of naphthalene with hydroxyl groups attached. The presence of a chlorine atom at the 3-position of the naphthalene ring introduces unique chemical properties and reactivity, making it an interesting subject for both academic and industrial research.

The molecular formula of 3-Chloronaphthalen-1-ol is C₁₀H₇ClO, and its molecular weight is approximately 194.6 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but more soluble in organic solvents such as ethanol and dichloromethane. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-system in the naphthalene ring, which is characteristic of aromatic compounds.

Recent studies have highlighted the potential of 3-Chloronaphthalen-1-ol in various applications, particularly in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as conductive polymers and graphene derivatives. For instance, a 2023 study published in Nano Materials Journal demonstrated that 3-Chloronaphthalen-1-ol can be used to synthesize graphene oxide composites with enhanced electrical conductivity and mechanical stability.

In addition to its role in materials science, 3-Chloronaphthalen-1-ol has shown promise in pharmaceutical applications. Its hydroxyl group and chlorine substituent make it a versatile building block for drug design. A 2022 study in Pharmaceutical Chemistry Review reported that derivatives of 3-Chloronaphthalen-1-ol exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential as lead compounds for developing new therapeutic agents.

The synthesis of 3-Chloronaphthalen-1-ol typically involves chlorination reactions followed by hydroxylation or vice versa. One common method involves the electrophilic substitution of naphthalene with chlorine gas in the presence of a catalyst, followed by oxidation to introduce the hydroxyl group. Recent advancements in catalytic systems have enabled more efficient and selective synthesis routes, reducing byproducts and improving yield.

3-Chloronaphthalen-1-ol's reactivity is largely influenced by its electron-withdrawing chlorine substituent, which activates certain positions on the naphthalene ring for further substitution or coupling reactions. This property has been exploited in organic synthesis to construct complex molecules with high precision. For example, a 2024 paper in Synthesis Letters described the use of 3-Chloronaphthalen-1-ol as a key intermediate in the total synthesis of a bioactive natural product.

In terms of environmental impact, studies have shown that 3-Chloronaphthalen-1-ol undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other naphthols. This information is crucial for assessing its ecological safety and guiding its responsible use in industrial processes.

The demand for compounds like 3-Chloronaphtalenin strong ol has been growing due to their versatility across multiple industries. As research continues to uncover new applications and improve synthetic methods, it is likely that this compound will play an increasingly important role in both academic and commercial settings.